Cas no 1131-18-6 (3-Methyl-1-phenyl-1H-pyrazol-5-amine)
3-Methyl-1-phenyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a phenyl group at the 1-position and an amino group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its amine functionality allows for further derivatization, enabling the synthesis of biologically active compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
1131-18-6 structure
Product Name:3-Methyl-1-phenyl-1H-pyrazol-5-amine
CAS No:1131-18-6
MF:C10H11N3
MW:173.214441537857
MDL:MFCD00020727
CID:40879
PubChem ID:24878507
Update Time:2025-10-18
3-Methyl-1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-phenyl-1H-pyrazol-5-amine
- 5-Amino-3-methyl-1-phenylpyrazole
- 5-Methyl-2-phenyl-2H-pyrazol-3-ylamine
- 5-AMino-3-Methyl-1-phenyl-1H-pyrazole
- 5-methyl-2-phenylpyrazol-3-amine
- Maybridge1_002345
- SMR000054433
- HMS2311H18
- 1-phenyl-3-methyl-5-pyrazolamine
- 1131-18-6
- EN300-02206
- DTXSID6044517
- F3095-4785
- W-108626
- SCHEMBL387289
- AC-907/30063022
- MFCD00020727
- 3-AMINO-5-METHYL-2-PHENYL-2H-PYRAZOLE
- 3-Methyl-1-phenylpyrazol-5-ylamine
- HMS548C13
- VU0224425-4
- X6087GEB2P
- 1-PHENYL-3-METHYL-5-AMINO PYRAZOLE
- 5-Amino-3-methyl-1-phenylpyrazole, 97%
- DTXCID4024517
- 5-25-09-00466 (Beilstein Handbook Reference)
- Z55423087
- InChI=1/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3
- UNII-X6087GEB2P
- A802731
- CDS1_000057
- Tox21_301945
- AB01287
- 3-methyl-1-phenyl-1H-pyrazol-5-ylamine
- A1311
- 1H-Pyrazol-5-amine, 3-methyl-1-phenyl-
- BRN 0140666
- Pyrazole, 5-amino-3-methyl-1-phenyl-
- STR07933
- NS00023674
- Q27293590
- CHEMBL1604278
- SDCCGMLS-0046251.P002
- 1-Phenyl-3-methyl-5-aminopyrazole
- FS-1115
- 5-amino-3-methyl- 1-phenylpyrazole
- AKOS000275855
- NCGC00255781-01
- BB 0219313
- MLS000104498
- UPCMLD0ENAT0515-0234:001
- EINECS 214-463-3
- DivK1c_001097
- SCHEMBL9506885
- FT-0616043
- 5-methyl-2-phenyl-pyrazol-3-amine;5-Amino-3-methyl-1-phenylpyrazole
- FMKMKBLHMONXJM-UHFFFAOYSA-
- CS-W017549
- 5-amino-1-phenyl methylpyrazole
- SY016186
- Cambridge id 5108082
- CAS-1131-18-6
- AMY6959
- 1H-Pyrazole-5-amine, 3-methyl-1-phenyl-
- 5-Amino-3-methyL
- 3-methyl-1-phenyl-1h-pyrazol-5-amin
- 3-methyl-1-phenyl-1h-pyrazole-5-amin
- 5-amino-3-methyl-1-phenyl-pyrazol
- ALBB-020893
- STK019153
- DB-019324
-
- MDL： MFCD00020727
- Inchi： 1S/C10H11N3/c1-8-7-10(11)13(12-8)9-5-3-2-4-6-9/h2-7H,11H2,1H3
- InChI Key： FMKMKBLHMONXJM-UHFFFAOYSA-N
- SMILES： N1(C(=CC(C)=N1)N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 173.09500
- Monoisotopic Mass: 173.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
Experimental Properties
- Color/Form: Not determined
- Density: 1.2894 (rough estimate)
- Melting Point: 113.0 to 117.0 deg-C
- Boiling Point: 333°C(lit.)
- Flash Point: 155.2℃
- Refractive Index: 1.6250 (estimate)
- PSA: 43.84000
- LogP: 2.34410
- Solubility: Not determined
- pka: 3.88±0.10(Predicted)
3-Methyl-1-phenyl-1H-pyrazol-5-amine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- RTECS：UQ4990000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Storage Condition：Store at room temperature
3-Methyl-1-phenyl-1H-pyrazol-5-amine Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methyl-1-phenyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1311-25g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | 98.0%(LC&T) | 25g |
￥295.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A475A-25g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | 97% | 25g |
￥45.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A475A-500g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | 97% | 500g |
￥484.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A475A-100g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | 97% | 100g |
￥121.0 | 2022-05-30 | |
| Fluorochem | 005966-25g |
3-Methyl-1-phenyl-1H-pyrazol-5-ylamine |
1131-18-6 | 97% | 25g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 005966-100g |
3-Methyl-1-phenyl-1H-pyrazol-5-ylamine |
1131-18-6 | 97% | 100g |
￡19.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A138040-25g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | ≥98.0%(HPLC) | 25g |
¥30.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A138040-500g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | ≥98.0%(HPLC) | 500g |
¥417.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A138040-100g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | ≥98.0%(HPLC) | 100g |
¥89.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A138040-5g |
3-Methyl-1-phenyl-1H-pyrazol-5-amine |
1131-18-6 | ≥98.0%(HPLC) | 5g |
¥29.90 | 2023-09-04 |
3-Methyl-1-phenyl-1H-pyrazol-5-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1131-18-6)3-Methyl-1-phenyl-1H-pyrazol-5-amine
Order Number:A802731
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):159.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1131-18-6)1-(3′-磺酸)苯基-3-甲基-5-氨基吡唑
Order Number:LE5568367
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
3-Methyl-1-phenyl-1H-pyrazol-5-amine Related Literature
-
Pethaiah Gunasekaran,Sethuraman Indumathi,Subbu Perumal RSC Adv. 2013 3 8318
-
Furen Zhang,Chunmei Li,Chenze Qi RSC Adv. 2016 6 102924
-
3. Copper(ii) oxide nanoparticles as a highly active and reusable heterogeneous catalyst for the construction of phenyl-1H-pyrazolo[3,4-b]pyridine derivatives under solvent-free conditionsMudumala Veeranarayana Reddy,Yeon Tae Jeong RSC Adv. 2016 6 103838
-
Furen Zhang,Chunmei Li,Chenze Qi Org. Chem. Front. 2020 7 2456
-
Nataraj Poomathi,Sivakalai Mayakrishnan,Doraiswamy Muralidharan,Rajagopal Srinivasan,Paramasivan T. Perumal Green Chem. 2015 17 3362
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